Cas no 7007-81-0 (Dodecanoic acid,3-hydroxy-3,7,11-trimethyl-)

Dodecanoic acid,3-hydroxy-3,7,11-trimethyl- structure
7007-81-0 structure
Product Name:Dodecanoic acid,3-hydroxy-3,7,11-trimethyl-
CAS No:7007-81-0
MF:C15H30O3
MW:258.396905422211
CID:578976
PubChem ID:3081922
Update Time:2025-04-19

Dodecanoic acid,3-hydroxy-3,7,11-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Dodecanoic acid,3-hydroxy-3,7,11-trimethyl-
    • 3-Hydroxy-3,7,11-trimethyldodecanoic acid
    • TRETHOCANIC ACID
    • UNII-8KVN8C4I9P
    • Trethocanoic acid
    • DTXSID20863977
    • SCHEMBL6733719
    • CHEMBL2103894
    • NS00126477
    • 8KVN8C4I9P
    • Trethocanic acid [INN]
    • 7007-81-0
    • Q27270686
    • Dodecanoic acid, 3-hydroxy-3,7,11-trimethyl-
    • Inchi: 1S/C15H30O3/c1-12(2)7-5-8-13(3)9-6-10-15(4,18)11-14(16)17/h12-13,18H,5-11H2,1-4H3,(H,16,17)
    • InChI Key: WUYGEUSUCRMJJG-UHFFFAOYSA-N
    • SMILES: OC(C)(CC(=O)O)CCCC(C)CCCC(C)C

Computed Properties

  • Exact Mass: 258.2196
  • Monoisotopic Mass: 258.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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